Cas no 2092502-95-7 (INDEX NAME NOT YET ASSIGNED)

• Product Name: INDEX NAME NOT YET ASSIGNED
• CAS No: 2092502-95-7
• MF: C₉H₁₂N₂O₃S
• MW: 228.268180847168
• CID: 5239613
• Update Time: 2025-10-31

INDEX NAME NOT YET ASSIGNED Chemical and Physical Properties

Names and Identifiers

• INDEX NAME NOT YET ASSIGNED

• Inchi： 1S/C9H12N2O3S/c1-11-15(2,12)9-4-8-7(3-6(9)10)13-5-14-8/h3-4H,5,10H2,1-2H3
• InChI Key： FPRYFFJZQHPNEZ-UHFFFAOYSA-N
• SMILES： O=S(C)(C1C(N)=CC2=C(OCO2)C=1)=NC

Experimental Properties

• Density: 1.46±0.1 g/cm3(Predicted)
• Boiling Point: 404.9±55.0 °C(Predicted)

Additional information on INDEX NAME NOT YET ASSIGNED

Introduction to Compound with CAS No. 2092502-95-7 and Its Potential Applications in Modern Chemical Research

Compound with the CAS number 2092502-95-7 is a chemical entity that has garnered significant attention in the field of chemical and biomedical research. Despite the fact that an INDEX NAME NOT YET ASSIGNED has not been officially designated to this compound, its unique structural and functional properties make it a subject of intense study. This introduction aims to provide a comprehensive overview of the compound, its potential applications, and how it aligns with the latest advancements in scientific research.

The chemical structure of CAS No. 2092502-95-7 exhibits characteristics that are of particular interest to researchers working in the domain of drug discovery and molecular biology. The compound's molecular framework suggests a high degree of versatility, which could be exploited for various biochemical interactions. Recent studies have indicated that this compound may possess properties that are conducive to the development of novel therapeutic agents.

In the realm of medicinal chemistry, the exploration of new molecular entities is crucial for addressing unmet medical needs. CAS No. 2092502-95-7 has been identified as a promising candidate for further investigation due to its distinct chemical profile. Researchers have been particularly intrigued by its potential to interact with biological targets in ways that could lead to the development of more effective and targeted treatments for a range of diseases.

One of the most exciting aspects of CAS No. 2092502-95-7 is its potential role in the development of small-molecule inhibitors. These inhibitors could be designed to modulate the activity of specific enzymes or receptors involved in disease pathways. Preliminary computational studies have suggested that the compound may be able to bind to these targets with high affinity, making it a valuable scaffold for drug design.

The field of chemical biology has seen significant advancements in recent years, largely driven by the availability of new tools and techniques for studying molecular interactions. INDEX NAME NOT YET ASSIGNED (CAS No. 2092502-95-7) is one such entity that has emerged as a key player in this area. Its ability to interact with biological molecules in a specific manner opens up possibilities for its use in various research applications, including high-throughput screening assays and structure-based drug design.

Another area where CAS No. 2092502-95-7 shows promise is in the field of materials science. The compound's unique chemical properties make it a candidate for use in advanced materials, such as polymers and coatings, which require specific functional groups for enhanced performance. Researchers are exploring how this compound can be integrated into materials to improve their durability, conductivity, or other desirable characteristics.

The synthesis of CAS No. 2092502-95-7 is another area of active research. Chemists have been working on developing efficient synthetic routes to produce this compound in sufficient quantities for both laboratory studies and potential industrial applications. The development of novel synthetic methodologies not only facilitates further research but also contributes to the broader field of organic chemistry by introducing new reactions and strategies.

Environmental science also benefits from the study of compounds like CAS No. 2092502-95-7. Understanding their behavior in various environmental matrices can help in developing strategies for pollution control and waste management. Additionally, insights gained from studying these compounds can contribute to the development of greener chemical processes that minimize environmental impact.

The interdisciplinary nature of modern scientific research means that compounds like INDEX NAME NOT YET ASSIGNED (CAS No. 2092502-95-7) can find applications across multiple fields. From drug discovery to materials science and environmental studies, this compound represents a versatile tool that can drive innovation and progress in numerous areas.

In conclusion, while an official name has not yet been assigned to CAS No. 2092502-95-7, its unique properties and potential applications make it a subject of great interest in scientific research. The ongoing studies into this compound highlight its significance and underscore the importance of continued exploration in chemical and biomedical fields.